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Compound of Interest

4-(Benzyloxy)-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B183881

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the
chemical compound 4-(Benzyloxy)-2-hydroxybenzaldehyde. The information herein is based
on established chemical principles and standard atomic weights provided by the International
Union of Pure and Applied Chemistry (IUPAC).

Compound Identification

The first step in determining the molecular weight is to ascertain the precise molecular formula
of the compound.

o Compound Name: 4-(Benzyloxy)-2-hydroxybenzaldehyde
e Molecular Formula: C14H1203[1][2][3][4]

This formula indicates that each molecule of the compound is composed of 14 carbon atoms,
12 hydrogen atoms, and 3 oxygen atoms.

Data Presentation: Atomic Composition and
Standard Weights
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The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.
The standard atomic weights, as provided by IUPAC, are used for this calculation.[5] These
weights represent a weighted average of the masses of an element's naturally occurring
isotopes.

Table 1: Atomic Composition and Standard Atomic Weights

Atom Count in Standard Atomic
Element Symbol .

Formula Weight ( g/mol )
Carbon C 14 [12.0096, 12.0116]
Hydrogen H 12 [1.00784, 1.00811]

| Oxygen | O | 3| [15.99903, 15.99977] |
For practical calculations, a conventional, abridged value is often used.

Calculation of Molecular Weight

Using the abridged atomic weights for carbon (12.011 g/mol ), hydrogen (1.008 g/mol ), and
oxygen (15.999 g/mol ), the molecular weight is calculated as follows.

Table 2: Molecular Weight Calculation

. . Total Weight

Atomic Weight ( L
Element Atom Count Contribution (

g/mol )

g/mol )

Carbon 14 12.011 168.154
Hydrogen 12 1.008 12.096
Oxygen 3 15.999 47.997

| Total | | Molecular Weight | 228.247 g/mol |
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The calculated molecular weight of 4-(Benzyloxy)-2-hydroxybenzaldehyde is approximately
228.25 g/mol . This value is consistent with figures published in chemical databases.[1][2][4][6]

Experimental Protocols

The determination of molecular weight from a known chemical formula is a computational task
based on internationally accepted standard atomic weights. Therefore, a direct experimental
protocol for its calculation is not applicable.

However, in a laboratory setting, the molecular weight of a compound like 4-(Benzyloxy)-2-
hydroxybenzaldehyde can be experimentally verified using techniques such as:

e Mass Spectrometry: This is a primary technique used to measure the mass-to-charge ratio of
ions. The molecular ion peak (M+) in the mass spectrum corresponds to the molecular
weight of the compound.

o Cryoscopy or Ebullioscopy: These colligative property measurements, which involve
observing the freezing point depression or boiling point elevation of a solvent upon addition
of the solute, can also be used to determine molar mass.

These methods provide experimental validation for the computationally derived molecular
weight.

Logical Relationships and Visualizations

Visual diagrams are essential for representing complex systems like signaling pathways or
experimental workflows. However, for the fundamental calculation of a compound's molecular
weight, such diagrams are not applicable as the process is a direct mathematical calculation
based on the compound's atomic composition.

The logical relationship for this calculation is a simple summation, as illustrated in the workflow
below.
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Identify Molecular Formula

(C14H1203)
Determine Atom Count Obtain Standard Atomic Weights
(C=14, H=12, O=3) (C,H, O)

: :

Calculate Total Weight for Each Element
(Count x Atomic Weight)

:

Sum Element Weights

Result: Molecular Weight
(228.25 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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